n-{2-Oxaspiro[3.5]nonan-7-yl}prop-2-enamide

• IUPAC Name: N-(2-oxaspiro[3.5]nonan-7-yl)prop-2-enamide
• InChI: InChI=1S/C11H17NO2/c1-2-10(13)12-9-3-5-11(6-4-9)7-14-8-11/h2,9H,1,3-8H2,(H,12,13)
• InChI Key: RPFBIUCGCVWWAX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCC2(CC1)COC2
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• CAS No.: 2224189-75-5

Description

N-{2-Oxaspiro[35]nonan-7-yl}prop-2-enamide is a chemical compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-Oxaspiro[3.5]nonan-7-yl}prop-2-enamide typically involves the reaction of 2-oxaspiro[3.5]nonan-7-ylamine with acryloyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-{2-Oxaspiro[3.5]nonan-7-yl}prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

N-{2-Oxaspiro[3.5]nonan-7-yl}prop-2-enamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-{2-Oxaspiro[3.5]nonan-7-yl}prop-2-enamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Oxaspiro[3.5]nonan-7-ylmethanol
• 2-Oxaspiro[3.5]nonan-7-ylamine
• 7-Oxaspiro[3.5]nonan-2-ylmethanol

Uniqueness

N-{2-Oxaspiro[3.5]nonan-7-yl}prop-2-enamide is unique due to its spirocyclic structure combined with an amide group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.